Cas no 497060-18-1 (((3-Pyridylmethyl)amino)-N-(4-(((3-pyridylmethyl)amino)carbonylamino)phenyl)formamide)

Technical Introduction: ((3-Pyridylmethyl)amino)-N-(4-(((3-pyridylmethyl)amino)carbonylamino)phenyl)formamide is a bifunctional organic compound featuring dual pyridylmethylamino moieties linked via a urea-based scaffold. This structure imparts strong chelating properties, making it suitable for coordination chemistry and metal-binding applications. The aromatic pyridine groups enhance stability and reactivity, while the urea linkage provides rigidity and hydrogen-bonding capability. Its symmetrical design ensures consistent performance in catalytic or supramolecular systems. The compound’s high purity and well-defined conformation make it valuable for research in medicinal chemistry, material science, and as a precursor for complex ligands. Its synthetic versatility allows for further functionalization, broadening its utility in specialized chemical applications.
((3-Pyridylmethyl)amino)-N-(4-(((3-pyridylmethyl)amino)carbonylamino)phenyl)formamide structure
497060-18-1 structure
Product Name:((3-Pyridylmethyl)amino)-N-(4-(((3-pyridylmethyl)amino)carbonylamino)phenyl)formamide
CAS No:497060-18-1
MF:C20H20N6O2
MW:376.411803245544
MDL:MFCD01567580
CID:4714676
Update Time:2025-06-03

((3-Pyridylmethyl)amino)-N-(4-(((3-pyridylmethyl)amino)carbonylamino)phenyl)formamide Chemical and Physical Properties

Names and Identifiers

    • ((3-PYRIDYLMETHYL)AMINO)-N-(4-(((3-PYRIDYLMETHYL)AMINO)CARBONYLAMINO)PHENYL)FORMAMIDE
    • Oprea1_141555
    • 1-(pyridin-3-ylmethyl)-3-[4-(pyridin-3-ylmethylcarbamoylamino)phenyl]urea
    • 3-[(pyridin-3-yl)methyl]-1-[4-({[(pyridin-3-yl)methyl]carbamoyl}amino)phenyl]urea
    • ((3-Pyridylmethyl)amino)-N-(4-(((3-pyridylmethyl)amino)carbonylamino)phenyl)formamide
    • MDL: MFCD01567580
    • Inchi: 1S/C20H20N6O2/c27-19(23-13-15-3-1-9-21-11-15)25-17-5-7-18(8-6-17)26-20(28)24-14-16-4-2-10-22-12-16/h1-12H,13-14H2,(H2,23,25,27)(H2,24,26,28)
    • InChI Key: AABIZUQQPNDAFT-UHFFFAOYSA-N
    • SMILES: O=C(NCC1C=NC=CC=1)NC1C=CC(=CC=1)NC(NCC1C=NC=CC=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 451
  • Topological Polar Surface Area: 108

((3-Pyridylmethyl)amino)-N-(4-(((3-pyridylmethyl)amino)carbonylamino)phenyl)formamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB162991-1 g
((3-Pyridylmethyl)amino)-N-(4-(((3-pyridylmethyl)amino)carbonylamino)phenyl)formamide
497060-18-1
1g
€211.30 2022-09-01
abcr
AB162991-5 g
((3-Pyridylmethyl)amino)-N-(4-(((3-pyridylmethyl)amino)carbonylamino)phenyl)formamide
497060-18-1
5g
€377.50 2022-09-01
abcr
AB162991-10 g
((3-Pyridylmethyl)amino)-N-(4-(((3-pyridylmethyl)amino)carbonylamino)phenyl)formamide
497060-18-1
10g
€482.50 2022-09-01
abcr
AB162991-1g
((3-Pyridylmethyl)amino)-N-(4-(((3-pyridylmethyl)amino)carbonylamino)phenyl)formamide; .
497060-18-1
1g
€211.30 2023-09-16
abcr
AB162991-5g
((3-Pyridylmethyl)amino)-N-(4-(((3-pyridylmethyl)amino)carbonylamino)phenyl)formamide; .
497060-18-1
5g
€377.50 2023-09-16
abcr
AB162991-10g
((3-Pyridylmethyl)amino)-N-(4-(((3-pyridylmethyl)amino)carbonylamino)phenyl)formamide; .
497060-18-1
10g
€482.50 2023-09-16

Additional information on ((3-Pyridylmethyl)amino)-N-(4-(((3-pyridylmethyl)amino)carbonylamino)phenyl)formamide

Recent Advances in the Study of ((3-Pyridylmethyl)amino)-N-(4-(((3-pyridylmethyl)amino)carbonylamino)phenyl)formamide (CAS: 497060-18-1)

The compound ((3-Pyridylmethyl)amino)-N-(4-(((3-pyridylmethyl)amino)carbonylamino)phenyl)formamide (CAS: 497060-18-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

Recent studies have highlighted the unique structural features of 497060-18-1, which include a pyridylmethylamino group and a formamide linkage. These features are believed to contribute to its bioactivity, particularly in targeting specific protein-protein interactions (PPIs) involved in disease pathways. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate the binding affinity and selectivity of this compound.

One of the most promising findings is the compound's ability to modulate the activity of kinases and other signaling molecules. In vitro and in vivo studies have demonstrated that 497060-18-1 exhibits inhibitory effects on certain kinases, making it a potential candidate for the treatment of cancers and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound showed potent inhibition of a specific kinase pathway implicated in tumor growth.

In addition to its kinase inhibitory properties, 497060-18-1 has also been investigated for its role in modulating immune responses. Preliminary data suggest that it may influence the activity of immune cells, such as T-cells and macrophages, by interfering with cytokine production. This dual functionality positions the compound as a versatile tool for both oncology and immunology research.

The synthesis of 497060-18-1 has been optimized in recent years to improve yield and purity. A 2022 study detailed a novel synthetic route that reduces the number of steps and minimizes the use of hazardous reagents. This advancement is critical for scaling up production and facilitating further preclinical and clinical studies.

Despite these promising developments, challenges remain. The pharmacokinetic properties of 497060-18-1, such as its bioavailability and metabolic stability, require further investigation. Researchers are also exploring structural modifications to enhance its efficacy and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, ((3-Pyridylmethyl)amino)-N-(4-(((3-pyridylmethyl)amino)carbonylamino)phenyl)formamide (CAS: 497060-18-1) represents a promising candidate for drug development, with potential applications in cancer and immune-related disorders. Ongoing research aims to address the remaining challenges and unlock its full therapeutic potential. This briefing underscores the importance of continued investment in the study of this compound and related derivatives.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited